Cas no 4023-01-2 (1,3,5-Triazine, 2-(1H-pyrazol-1-yl)-)

• Product Name: 1,3,5-Triazine, 2-(1H-pyrazol-1-yl)-
• CAS No: 4023-01-2
• MF: C₆H₅N₅
• MW: 147.137399435043
• CID: 1512337
• Update Time: 2024-08-24

1,3,5-Triazine, 2-(1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine, 2-(1H-pyrazol-1-yl)-

• Inchi： 1S/C6H5N5/c1-2-10-11(3-1)6-8-4-7-5-9-6/h1-5H
• InChI Key： XCCVKJXEFJLDAS-UHFFFAOYSA-N
• SMILES： N1=CN=CN=C1N1C=CC=N1

Computed Properties

• Exact Mass: 147.05465

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Melting Point: 120-127 °C(Solv: ethanol (64-17-5))
• Boiling Point: 386.2±25.0 °C(Predicted)
• PSA: 56.49
• pka: 0.65±0.10(Predicted)